4-(1,1-Difluoroethyl)-1-prolylpiperidine
Overview
Description
“4-(1,1-Difluoroethyl)-1-prolylpiperidine” likely contains a piperidine ring, which is a common structure in many pharmaceuticals and natural products. The “1,1-Difluoroethyl” group is a type of organofluorine, which is often used in drugs to improve their stability and bioavailability .
Molecular Structure Analysis
The molecular structure would likely include a six-membered piperidine ring, a prolyl group (an amino acid residue), and a difluoroethyl group attached to the 4-position of the piperidine ring .Chemical Reactions Analysis
The reactivity of this compound could be influenced by the presence of the difluoroethyl group and the piperidine ring. For example, 1,1-difluoroethyl has been studied for its photodissociation dynamics .Physical and Chemical Properties Analysis
The physical and chemical properties would depend on the specific structure of the compound. For example, 1,1-difluoroethylene is highly flammable and slightly soluble in water .Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
[4-(1,1-difluoroethyl)piperidin-1-yl]-pyrrolidin-2-ylmethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20F2N2O/c1-12(13,14)9-4-7-16(8-5-9)11(17)10-3-2-6-15-10/h9-10,15H,2-8H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XDEZEWVSZQQFHI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1CCN(CC1)C(=O)C2CCCN2)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20F2N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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